![molecular formula C22H45NO B4975132 N,N-didecylacetamide](/img/structure/B4975132.png)
N,N-didecylacetamide
Overview
Description
N,N-didecylacetamide is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a long-chain amide that is derived from decanol and acetic acid. The compound is known for its ability to act as a surfactant and has been used in various applications, including in the synthesis of nanoparticles, as a lubricant additive, and as a dispersant in paints and coatings. In
Scientific Research Applications
Metabolic Pathways and Enzyme Interaction
Flutamide Hydrolysis in Human Liver : Research indicates that enzymes like Arylacetamide Deacetylase (AADAC) and Carboxylesterase 2 (CES2) play significant roles in the hydrolysis of drugs like flutamide in the human liver, a process relevant to prostate cancer treatment. The study highlights the varying contributions of these enzymes at different drug concentrations, revealing the complex nature of drug metabolism in the human body (Kobayashi et al., 2012).
- how human Arylacetamide Deacetylase (AADAC) efficiently hydrolyzes certain drugs, like flutamide, used in prostate cancer treatment. This specificity highlights the importance of understanding enzyme-drug interactions for effective therapeutic applications (Watanabe et al., 2009).
Therapeutic Effects and Drug Efficacy
Novel Derivatives in Treating Japanese Encephalitis : A study on a novel anilidoquinoline derivative showed significant therapeutic efficacy in treating Japanese encephalitis, a serious viral brain infection. This underscores the potential of N,N-didecylacetamide derivatives in developing effective antiviral drugs (Ghosh et al., 2008).
Exploring Acetaminophen's Metabolic Pathways : Research on acetaminophen, a derivative of phenacetin, reveals its complex metabolic pathways, which are crucial in understanding drug-induced hepatotoxicity and formulating safer analgesics. This research is vital for drug safety and efficacy (Coen, 2015).
Properties
IUPAC Name |
N,N-didecylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H45NO/c1-4-6-8-10-12-14-16-18-20-23(22(3)24)21-19-17-15-13-11-9-7-5-2/h4-21H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLPCLGLPAYVHCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCN(CCCCCCCCCC)C(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H45NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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